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Compound of Interest

Compound Name: Tetrazine-SS-Biotin

Cat. No.: B15062286 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

storage of reagents are paramount to ensure experimental success and reproducibility. This

guide provides a comprehensive overview of the solubility and storage conditions for

Tetrazine-SS-Biotin, a crucial reagent in bioconjugation, antibody-drug conjugates (ADCs),

and click chemistry.

Core Properties of Tetrazine-SS-Biotin
Tetrazine-SS-Biotin is a versatile chemical tool that features a tetrazine moiety for

bioorthogonal reactions, a cleavable disulfide bond, and a biotin group for detection or

purification. The tetrazine group participates in rapid and specific inverse electron demand

Diels-Alder (iEDDA) cycloaddition reactions with strained alkenes, such as trans-cyclooctene

(TCO).[1][2][3] The disulfide bond allows for the cleavage of the biotin tag from the conjugated

molecule under reducing conditions.[2] This functionality is particularly useful in the

development of ADCs, where the linker's stability during circulation and its subsequent

cleavage within the target cell are critical.[4]

Solubility Profile
The solubility of Tetrazine-SS-Biotin is a critical factor for its effective use in various

experimental settings. Based on available data, it is soluble in several common organic

solvents.
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Solvent Concentration Notes Source

Dimethyl Sulfoxide

(DMSO)

125 mg/mL (216.73

mM)

Ultrasonic assistance

may be required. Use

of newly opened,

hygroscopic DMSO is

recommended.

Dichloromethane

(DCM)
Soluble -

Acetonitrile Soluble -

Dimethylformamide

(DMF)
Soluble -

It is important to note that the physical form of Tetrazine-SS-Biotin has been described as a

red oil.

Recommended Storage Conditions
Proper storage is essential to maintain the stability and reactivity of Tetrazine-SS-Biotin. The

following conditions are recommended:
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Condition Duration Temperature Notes Source

Powder 3 years -20°C -

Stock Solution 6 months -80°C

Aliquot to avoid

repeated freeze-

thaw cycles.

Stock Solution 1 month -20°C

Aliquot to avoid

repeated freeze-

thaw cycles.

Stock Solution

(PEGylated

version)

6 months -80°C

Protect from

light, store under

nitrogen.

Stock Solution

(PEGylated

version)

1 month -20°C

Protect from

light, store under

nitrogen.

For shipping, Tetrazine-SS-Biotin is typically stable at room temperature in the continental US,

though this may vary for other locations.

Experimental Protocols
While specific, detailed experimental protocols are often application-dependent, the following

provides a general methodology for the dissolution and use of Tetrazine-SS-Biotin based on

its known properties.

Preparation of a Stock Solution
Reagent Handling: Allow the vial of Tetrazine-SS-Biotin to equilibrate to room temperature

before opening to prevent moisture condensation.

Solvent Selection: Choose an appropriate solvent based on the solubility table and

experimental requirements. DMSO is a common choice for creating a high-concentration

stock solution.
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Dissolution: Add the desired volume of solvent to the vial. If using DMSO to prepare a high-

concentration stock, sonication may be necessary to ensure complete dissolution.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term

storage.

General Workflow for Bioconjugation
The following diagram illustrates a typical workflow for the use of Tetrazine-SS-Biotin in a

bioconjugation experiment, for example, labeling a TCO-modified protein.
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Preparation

Reaction

Purification

Cleavage (Optional)

Prepare Tetrazine-SS-Biotin
stock solution (e.g., in DMSO)

Mix Tetrazine-SS-Biotin
and TCO-modified protein

Prepare TCO-modified
protein in reaction buffer

Incubate at specified
temperature and time

Purify the conjugate
(e.g., size exclusion chromatography)

Add reducing agent
(e.g., DTT, TCEP)

Release of biotinylated fragment

Click to download full resolution via product page

A generalized experimental workflow for protein labeling using Tetrazine-SS-Biotin.

Visualizations
Chemical Structure and Reaction
The core of Tetrazine-SS-Biotin's utility lies in its structure, which facilitates the iEDDA

reaction.
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Product

Tetrazine-SS-Biotin + TCO-modified Molecule

Stable Conjugate

 iEDDA Reaction

Click to download full resolution via product page

The inverse electron demand Diels-Alder (iEDDA) reaction of Tetrazine-SS-Biotin.

Disulfide Bond Cleavage Mechanism
A key feature of Tetrazine-SS-Biotin is its cleavable disulfide linker, which can be broken by

reducing agents.

Before Cleavage

After Cleavage

Molecule-S-S-Biotin

Reducing Agent
(e.g., DTT, TCEP)

Molecule-SH HS-Biotin

Click to download full resolution via product page

Cleavage of the disulfide bond in Tetrazine-SS-Biotin by a reducing agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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